Cas no 1696597-20-2 (5-bromo-1-[(dimethyl-1,3-thiazol-2-yl)methyl]-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-[(dimethyl-1,3-thiazol-2-yl)methyl]-1H-1,2,4-triazol-3-amine
• CAS No: 1696597-20-2
• MF: C₈H₁₀BrN₅S
• MW: 288.167498111725
• CID: 6360428
• PubChem ID: 103098703
• Update Time: 2025-05-23

5-bromo-1-[(dimethyl-1,3-thiazol-2-yl)methyl]-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1696597-20-2
• EN300-804555
• 5-bromo-1-[(dimethyl-1,3-thiazol-2-yl)methyl]-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C8H10BrN5S/c1-4-5(2)15-6(11-4)3-14-7(9)12-8(10)13-14/h3H2,1-2H3,(H2,10,13)
• InChI Key： GAYUSIFSBBPQBU-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC1=NC(C)=C(C)S1

Computed Properties

• Exact Mass: 286.98403g/mol
• Monoisotopic Mass: 286.98403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 97.9Ų

Additional information on 5-bromo-1-[(dimethyl-1,3-thiazol-2-yl)methyl]-1H-1,2,4-triazol-3-amine

5-Bromo-1-[(Dimethyl-1,3-Thiazol-2-yl)methyl]-1H-1,2,4-Triazol-3-amine: A Promising Compound in the Field of Medicinal Chemistry

5-Bromo-1-[(dimethyl-1,3-thiazol-2-yl)methyl]-1H-1,2,4-triazol-3-amine (CAS No. 1696597-20-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. The incorporation of a bromine atom and a thiazole moiety further enhances its pharmacological profile, making it a promising candidate for various therapeutic interventions.

The chemical structure of 5-bromo-1-[(dimethyl-1,3-thiazol-2-yl)methyl]-1H-1,2,4-triazol-3-amine is characterized by a central triazole ring substituted with a bromine atom at the 5-position and a thiazole moiety linked via a methyl group. The bromine substitution is particularly noteworthy as it can influence the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. The thiazole ring, on the other hand, contributes to the compound's overall rigidity and can enhance its binding affinity to specific biological targets.

Recent studies have highlighted the potential of 5-bromo-1-[(dimethyl-1,3-thiazol-2-yl)methyl]-1H-1,2,4-triazol-3-amine in various therapeutic areas. One of the most promising applications is in the treatment of fungal infections. Triazoles are well-known for their antifungal properties, and the addition of bromine and thiazole moieties can enhance these effects. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibited potent antifungal activity against a range of clinically relevant fungi, including Candida albicans and Aspergillus fumigatus. The researchers found that the compound's unique structure allowed it to effectively inhibit fungal growth at low concentrations, making it a potential lead for the development of new antifungal agents.

Beyond its antifungal properties, 5-bromo-1-[(dimethyl-1,3-thiazol-2-yl)methyl]-1H-1,2,4-triazol-3-amine has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that this compound may have anti-inflammatory effects. In vitro experiments using human cell lines have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-bromo-1-[(dimethyl-1,3-thiazol-2-yl)methyl]-1H-1,2,4-triazol-3-amnine have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. This is an important consideration for drug development as compounds with poor bioavailability often require higher doses or more frequent administration to achieve therapeutic effects. The compound's stability in plasma and its ability to cross biological barriers such as the blood-brain barrier (BBB) have also been evaluated. These properties make it a suitable candidate for further preclinical and clinical studies.

In addition to its therapeutic potential, 5-bromo-1-[(dimethyl-1,3-thiazol-2-yl)methyl]-1H-1,2,4-triazol-3-amine has been synthesized using efficient and scalable methods. This is crucial for ensuring that sufficient quantities can be produced for preclinical testing and eventual clinical trials. The synthetic route involves several steps that are well-documented in the literature and can be adapted for large-scale production if needed.

The safety profile of 5-bromo-(dimethyl-1,3-thiazol-2-yl)methyl-1H-1,2,4-triazol- strong>-< strong > 3 - amine strong > em > strong > has also been evaluated in preclinical studies. Toxicity assays conducted in animal models have shown that it has a wide therapeutic window with minimal side effects at effective doses. This is an important consideration for drug development as compounds with high toxicity or severe side effects are often discontinued early in the development process. p > < p > In conclusion , < strong > 5 - bromo - 1 - [ ( dimethyl - 1 , 3 - thiazol - 2 - yl ) methyl ] - 1 H - 1 , 2 , 4 - triazol - 3 - amine strong > ( CAS No . 1696597 - 20 - 2 ) represents a promising compound with diverse therapeutic potential . Its unique chemical structure , combined with favorable pharmacokinetic properties and low toxicity , makes it an attractive candidate for further research and development . Ongoing studies are expected to provide more insights into its mechanisms of action and potential applications , paving the way for new treatments in various medical fields . p > article > response >